Cas no 2248310-20-3 (6-Fluoro-2-methyl-3-(phenylmethoxycarbonylamino)benzoic acid)

• Product Name: 6-Fluoro-2-methyl-3-(phenylmethoxycarbonylamino)benzoic acid
• CAS No: 2248310-20-3
• MF: C₁₆H₁₄FNO₄
• MW: 303.285068035126
• CID: 6107403
• PubChem ID: 137937896
• Update Time: 2025-10-23

6-Fluoro-2-methyl-3-(phenylmethoxycarbonylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(benzyloxy)carbonyl]amino}-6-fluoro-2-methylbenzoic acid
• 2248310-20-3
• EN300-6509291
• 6-Fluoro-2-methyl-3-(phenylmethoxycarbonylamino)benzoic acid

• Inchi： 1S/C16H14FNO4/c1-10-13(8-7-12(17)14(10)15(19)20)18-16(21)22-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
• InChI Key： ACYAPJJGMDJNEX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 303.09068609g/mol
• Monoisotopic Mass: 303.09068609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 6-Fluoro-2-methyl-3-(phenylmethoxycarbonylamino)benzoic acid

Research Briefing on 6-Fluoro-2-methyl-3-(phenylmethoxycarbonylamino)benzoic acid (CAS: 2248310-20-3)

In recent years, the compound 6-Fluoro-2-methyl-3-(phenylmethoxycarbonylamino)benzoic acid (CAS: 2248310-20-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated benzoic acid structure, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug development. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential applications in medicine.

The synthesis of 6-Fluoro-2-methyl-3-(phenylmethoxycarbonylamino)benzoic acid involves a multi-step process that includes the introduction of a fluorine atom at the 6-position of the benzoic acid ring, followed by methylation and carbamate protection of the amino group. Recent studies have optimized this synthesis to improve yield and purity, making the compound more accessible for further research. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

One of the most notable findings in recent research is the compound's role as a potent inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that 6-Fluoro-2-methyl-3-(phenylmethoxycarbonylamino)benzoic acid effectively suppresses the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This suggests potential applications in the development of novel anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Additionally, the compound has shown promise in the field of oncology. Preliminary studies indicate that it may interfere with signaling pathways critical for cancer cell proliferation, such as the PI3K/AKT/mTOR pathway. Researchers are currently exploring its efficacy in combination with existing chemotherapeutic agents to enhance treatment outcomes. The fluorinated structure of the compound is believed to contribute to its enhanced bioavailability and stability, making it a viable candidate for further drug development.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed through rigorous preclinical and clinical trials. However, the growing body of research underscores the importance of 6-Fluoro-2-methyl-3-(phenylmethoxycarbonylamino)benzoic acid as a valuable tool in chemical biology and a potential lead compound for future therapeutics.

In conclusion, 6-Fluoro-2-methyl-3-(phenylmethoxycarbonylamino)benzoic acid (CAS: 2248310-20-3) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural features and demonstrated biological activities make it a promising candidate for further investigation. As research progresses, this compound may pave the way for innovative treatments in inflammation, oncology, and beyond.